![molecular formula C15H16N2O B1498162 (S)-2-(4,5-Dihydro-4-isopropyl-2-oxazolyl)quinoline CAS No. 226387-11-7](/img/structure/B1498162.png)
(S)-2-(4,5-Dihydro-4-isopropyl-2-oxazolyl)quinoline
Overview
Description
“(S)-2-(4,5-Dihydro-4-isopropyl-2-oxazolyl)quinoline”, also known as “(S)-i-PrQuinox”, is a chiral nitrogen ligand used for enantioselective synthesis . It is a solid substance with a molecular weight of 240.30 .
Molecular Structure Analysis
The empirical formula of this compound is C15H16N2O . The InChI string isCC(C)[C@H]1COC(=N1)c2ccc3ccccc3n2
. This indicates the presence of carbon, hydrogen, nitrogen, and oxygen atoms in the molecule. Chemical Reactions Analysis
As a ligand, “this compound” is used in asymmetric synthesis and cross-coupling reactions . The specific reactions it participates in are not detailed in the search results.Physical And Chemical Properties Analysis
“this compound” is a solid substance . Its melting point is between 75-80 °C .Scientific Research Applications
Synthesis and Characterization in Complex Formation
- Application in Metal Complex Synthesis : This compound, alongside similar ligands, has been used in creating various metal complexes with manganese, cobalt, and copper. These complexes exhibit unique structural properties and are characterized for their non-linear optical, ferroelectric, and magnetic properties (Kuai et al., 2016).
Catalysis and Synthesis
- Role in Oxidation Reactions : It's utilized as a ligand in palladium-catalyzed TBHP-mediated Wacker-type oxidation of internal alkenes, playing a crucial role in the synthesis of the antimalarial drug artemisinin (Deluca et al., 2013).
- Facilitating Allylic Cross-Coupling Reactions : This compound serves as a ligand in Pd(0)-catalyzed allylic cross-coupling reactions, showcasing broad scope in terms of transmetalating reagents and substrates (Stokes et al., 2012).
Optical and Electronic Properties
- Investigation of Non-Linear Optical Properties : In the formation of Ag(I) complexes, this ligand has been studied for its influence on the non-linear optical properties of the resulting compounds (Kuai et al., 2021).
- Exploring Electronic Structure and Photoluminescence : The compound, as part of a rhenium(I) carbonyl complex, has been analyzed for its structural, spectroscopic, and electrochemical properties, contributing to the understanding of photoluminescence in both solution and solid state (Świtlicka et al., 2019).
Application in Novel Synthesis Approaches
- Innovations in Synthesis of Heterocyclic Compounds : This ligand is integral in the creation of novel heterocyclic compounds, which have potential applications in various fields of chemistry and pharmacology. Studies focus on the synthesis of diverse structures using this ligand as a starting point or a key intermediate (Hodgetts & Kershaw, 2003).
Mechanism of Action
In terms of pharmacokinetics, an in silico evaluation of some 4-(quinolin-2-yl)pyrimidin-2-amine derivatives as potent V600E-BRAF inhibitors with pharmacokinetics ADMET and drug-likeness predictions was conducted . Some of the selected compounds exhibited better binding scores and favorable interaction with the V600E-BRAF enzyme .
Safety and Hazards
This compound is classified as a skin irritant (Category 2) and an eye irritant (Category 2) . It can cause skin and serious eye irritation. Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes .
Future Directions
properties
IUPAC Name |
(4S)-4-propan-2-yl-2-quinolin-2-yl-4,5-dihydro-1,3-oxazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O/c1-10(2)14-9-18-15(17-14)13-8-7-11-5-3-4-6-12(11)16-13/h3-8,10,14H,9H2,1-2H3/t14-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCXYFOHSQUOJAN-CQSZACIVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1COC(=N1)C2=NC3=CC=CC=C3C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@H]1COC(=N1)C2=NC3=CC=CC=C3C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70659640 | |
Record name | 2-[(4S)-4-(Propan-2-yl)-4,5-dihydro-1,3-oxazol-2-yl]quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70659640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
226387-11-7 | |
Record name | 2-[(4S)-4-(Propan-2-yl)-4,5-dihydro-1,3-oxazol-2-yl]quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70659640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-2-(4,5-DIHYDRO-4-ISOPROPYL-2-OXAZOLYL)QUINOLINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.